Cas no 3149-68-6 (Methyl D-Glucopyranoside)

Methyl D-Glucopyranoside structure

Product Name:Methyl D-Glucopyranoside

CAS No:3149-68-6

Molecular Formula:C₇H₁₄O₆

Molecular Weight:194.18246

CID:308194

PubChem ID:3036743

Methyl D-Glucopyranoside Properties

Names and Identifiers

- (2R,3S,4S,5R)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol
- D-Glucopyranoside,methyl
- (+)-1-O-methyl glucopyranoside
- 1-O-Methyl-D-glucopyranose
- 1-O-methyl-D-glucopyranoside
- Glucosidizer 100
- Methyl D-glucopyranoside
- methyl glucopyranoside
- Methyl glucoside
- Sta-Meg 104
- Sta-Meg 106
- HOVAGTYPODGVJG-WLDMJGECSA-N
- EINECS 221-581-9
- NS00082160
- GEO-MEG 365
- Glucopyranoside, methyl, D-
- DTXSID4027523
- 54L5T38NI8
- 3149-68-6
- CHEBI:37657
- methyl-d-glucopyranoside
- D-Glucopyranoside, methyl
- (2R,3S,4S,5R)-tetrahydro-2-(hydroxymethyl)-6-methoxy-2H-pyran-3,4,5-triol
- UNII-54L5T38NI8
- Q6824001
- J-500989
- Methyl D-glucoside
- AKOS006237848
- Methylglykosid
- Sta-Meg 200
- (2R,3S,4S,5R)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol
- SCHEMBL78632
- InChIKey： HOVAGTYPODGVJG-WLDMJGECSA-N
- Inchi： InChI=1S/C7H14O6/c1-12-7-6(11)5(10)4(9)3(2-8)13-7/h3-11H,2H2,1H3/t3-,4-,5+,6-,7?/m1/s1
- SMILES： COC1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 194.079
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 194.079
Heavy Atom Count: 13
Complexity: 163
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _2.2
Topological Polar Surface Area: 99.4A^2

Experimental Properties

LogP: -2.56730
PSA: 99.38000
Refractive Index: 1.548
Boiling Point: 389.1±42.0 °C at 760 mmHg
Melting Point: Not available
Vapor Pressure: 0.0±2.0 mmHg at 25°C
Flash Point: 189.1±27.9 °C
Density: 1.5±0.1 g/cm3

Methyl D-Glucopyranoside Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BZBU-100mg	METHYL-D-GLUCOPYRANOSIDE	3149-68-6	98%	100mg	$66.00
A2B Chem LLC	AF58202-100mg	METHYL-D-GLUCOPYRANOSIDE	3149-68-6	98%	100mg	$63.00
Alichem	A119001125-1g	(2R,3S,4S,5R)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol	3149-68-6	95%	1g	$640.56	2023-09-02
Chemenu	CM181694-1g	(2R,3S,4S,5R)-2-(hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol	3149-68-6	95%	1g	$729
TRC	M309510-100mg	Methyl D-Glucopyranoside	3149-68-6		100mg	$58.00	2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M922229-100mg	Methyl D-Glucopyranoside	3149-68-6	98%	100mg	￥252.00

Methyl D-Glucopyranoside Related Literature

1. Directional liquefaction coupling fractionation of lignocellulosic biomass for platform chemicals

Junming Xu,Xinfeng Xie,Jingxin Wang,Jianchun Jiang Green Chem. 2016 18 3124
2. Synthesis of polyglycocarbonates through polycondensation of glucopyranosides with CO2

Debasis Pati,Zuliang Chen,Xiaoshuang Feng,Nikos Hadjichristidis,Yves Gnanou Polym. Chem. 2017 8 2640
3. Synthesis and characterization of 3-O-esters of N-acetyl-d-glucosamine derivatives as organogelators

Anji Chen,Lalith P. Samankumara,Consuelo Garcia,Kristen Bashaw,Guijun Wang New J. Chem. 2019 43 7950
4. Assignment of 13C and 1H resonances of methyl groups in the tri-O-methyl derivatives of methyl pentopyranosides; some observations on the methoxy 13C chemical shifts

Saeed A. Abbas,Alan H. Haines,Alan G. Wells J. Chem. Soc. Perkin Trans. 1 1976 1351
5. 525. Sugar nitrates. Part I. Removal of nitrate and toluene-p-sulphonyl groups from esters of substituted methyl-D-glucosides

E. G. Ansell,John Honeyman J. Chem. Soc. 1952 2778
6. 11B NMR studies on complexation of borate with linear and crosslinked polysaccharides

Kazuhisa Yoshimura,Yoshinobu Miyazaki,Shinichi Sawada,Hirohiko Waki J. Chem. Soc. Faraday Trans. 1996 92 651
7. The chemistry of ribose and its derivatives. Part V. The synthesis of methyl ethers by partial methylation

G. R. Barker,T. M. Noone,D. C. C. Smith,J. W. Spoors J. Chem. Soc. 1955 1327
8. 162. Methylation of β-methylglucopyranoside and αβ-methylxylopyranosides by thallous hydroxide and methyl iodide

C. C. Barker,E. L. Hirst,J. K. N. Jones J. Chem. Soc. 1946 783
9. 636. Mechanism of reactions in the sugar series. Part IV. The structure of the carbonium ions formed in the acid-catalysed solvolysis of glucopyranosides

Barbara E. C. Banks,Yvonne Meinwald,A. J. Rhind-Tutt,I. Sheft,C. A. Vernon J. Chem. Soc. 1961 3240
10. 732. The preparation and properties of some alkyl β-D-glucopyranoside tetranitrates

D. M. Shepherd J. Chem. Soc. 1953 3635